5-Trifluoromethylindane

• Molecular Formula: C10H9F3
• Molecular Weight: 186.17 g/mol
• IUPAC Name: 5-(trifluoromethyl)-2,3-dihydro-1H-indene
• InChI: InChI=1S/C10H9F3/c11-10(12,13)9-5-4-7-2-1-3-8(7)6-9/h4-6H,1-3H2
• InChI Key: KJGMIWMVRAQUFD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C=C(C=C2)C(F)(F)F

Description

5-Trifluoromethylindane is a useful research compound. Its molecular formula is C10H9F3 and its molecular weight is 186.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To 3-(3-trifluoromethylphenyl)propionic acid was added trifluoromethanesulfonic acid at room temperature, followed by stirring at 60° C. for 3 hours. The reaction liquid was put into cold water, followed by extraction with a mixed solvent of ethyl acetate and THF. The organic layer was washed with saturated brine, and dried over anhydrous sodium sulfate, and the solvent was then evaporated under reduced pressure. The residue was purified by silica gel column chromatography (eluent; n-hexane:ethyl acetate=9:1 to 5:1) to obtain 5-trifluoromethylindane (2.2 g) and a compound of Reference Example 11 (0.70 g) as colorless solids, respectively.